N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(3,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2O2S/c1-20-14-7-13(8-15(9-14)21-2)19-16(22)18-10-11-3-5-12(17)6-4-11/h3-9H,10H2,1-2H3,(H2,18,19,22)
• InChI Key: XVTWQEPZGLWELC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=S)NCC2=CC=C(C=C2)Cl)OC
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea, also known as CPTU, is a synthetic compound that has been studied for its potential pharmacological properties. CPTU has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea is believed to exert its pharmacological effects through the inhibition of voltage-gated sodium channels and the modulation of GABAergic neurotransmission. It has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, the modulation of neurotransmitter release, and the inhibition of pro-inflammatory cytokines. It has also been shown to have potential as an anticonvulsant and analgesic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea in lab experiments is its relatively low toxicity compared to other compounds. However, its solubility in water is limited, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea. One area of interest is its potential as a treatment for epilepsy, as it has been shown to have anticonvulsant properties. Additionally, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications in other areas, such as neurodegenerative diseases and pain management.

Synthesis Methods

N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxybenzaldehyde with 4-chlorobenzylamine, followed by the addition of thiourea and subsequent purification steps.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-(3,5-dimethoxyphenyl)thiourea has been studied for its potential applications in various scientific fields, including pharmacology, biochemistry, and neuroscience. It has been shown to have potential as an anticonvulsant, anti-inflammatory, and analgesic agent.